Cas no 1783954-35-7 (2-(Difluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1783954-35-7
• MF: C₅H₃F₂NO₂S
• MW: 179.14462685585
• CID: 5066165
• PubChem ID: 84767746
• Update Time: 2023-08-25

2-(Difluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C5H3F2NO2S/c6-3(7)4-8-1-2(11-4)5(9)10/h1,3H,(H,9,10)
• InChI Key： IKIWPZTVHMTSNA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4